Cas no 10563-70-9 (Melitracen hydrochloride)

• Product Name: Melitracen hydrochloride
• CAS No: 10563-70-9
• MF: C₂₁H₂₆ClN
• MW: 327.89084482193
• MDL: MFCD00242905
• CID: 48665
• PubChem ID: 25381
• Update Time: 2025-10-29

Melitracen hydrochloride Chemical and Physical Properties

Names and Identifiers

• melitracen hydrochloride
• 3-[10,10-Dimethyl-9(10H)-anthrylidene]-N,N-dimethylpropylamine hydrochloride
• 3-(10,10-dimethylanthracen-9-ylidene)-N,N-dimethylpropan-1-amine,hydrochloride
• GRISEOFULVIC ACID
• Melitracen Hydrochlo
• EINECS 234-150-5
• Melitracen HCl
• Melitracene hydrochloride
• N 7001
• Thymeol hydrochloride
• U-24,973A
• Melixeran
• Melitracen hydrochloride [USAN:JAN]
• J3448GKP5W
• AK543065
• N,10,10-Tetramethyl-.DELTA.9(10H), .gamma.-anthracenepropylamine hydrochloride
• C71226
• 1-Propanamine,10-dimethyl-9(10H)-anthracenylidene)-N,N-dimethyl-, hydrochloride
• Melitracen hydrochloride (JAN/USAN)
• N,N,10,10-TETRAMETHYL-.DELTA.(SUP 9(10H),.GAMMA.)-ANTHRACENEPROPYLAMINE HYDROCHLORIDE
• N,10,10-Tetramethyl-.delta.(sup9(10H)),.gamma.-anthracenepropylamine hydrochloride
• CS-0027821
• NSC-78229
• 3-(10,10-Dimethyl-9(10H)-anthrylidene)-N,N-dimethylpropylamine hydrochloride
• MELITRACEN HYDROCHLORIDE [MART.]
• s5034
• 3-(10,10-dimethylanthracen-9-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride
• N,N,10,10-Tetramethyl-delta(sup 9(10H),gamma)-anthracenepropylamine hydrochloride
• NSC78229
• 10563-70-9
• delta(sup 9(10H)),gamma-Anthracenepropylamine, N,N,10,10-tetramethyl-, hydrochloride
• Melitracen (hydrochloride)
• .DELTA.9(10H), N,N,10,10-tetramethyl-, hydrochloride
• SCHEMBL121493
• 9-[(3-Dimethylamino)propylidene]-10,10-dihydroanthracene hydrochloride
• N,10,10-Tetramethyl-.delta.9(10H),.gamma.-anthracenepropylamine, hydrochloride
• DTXSID7046835
• FT-0645366
• 111GE007
• D01110
• AMY39048
• CHEBI:31815
• Q27281114
• MELITRACEN HYDROCHLORIDE [JAN]
• N,N,10,10-TETRAMETHYL-.DELTA.(SUP 9(10H))(SUP ,.GAMMA.)-ANTHRACENEPROPYLAMINE HYDROCHLORIDE
• DTXCID5026835
• 9-(3-Dimethylaminopropylidene)-10,10-dimethyl -9,10-dihydroanthracene Hydrochloride
• AC-2137
• MELITRACEN HYDROCHLORIDE [WHO-DD]
• U-24973A
• UNII-J3448GKP5W
• 3-(10,10-dimethylanthracen-9(10H)-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• 3-(10,10-dimethyl-9-anthrylidene)-N,N-dimethyl-propan-1-amine; hydron; chloride;Melitracen hydrochloride
• DS-3284
• NSC 78229
• Melitracenhydrochlorid
• NCGC00181088-01
• 3-(10,10-Dimethyl-9(10H)-anthracenylidene)-N,N-dimethyl-1-propanamine Hydrochloride
• CAS-10563-70-9
• HY-108256
• Tox21_112705
• AKOS025401530
• J-521684
• CCG-267785
• A801287
• GLXC-25563
• BCP08051
• delta9(10H),gamma-Anthracenepropylamine, N,N,10,10-tetramethyl-, hydrochloride
• SMR002529583
• U 24973
• U 24973A
• U 24,973A
• MLS006010112
• .delta.(sup9(10H)), N,N,10,10-tetramethyl-, hydrochloride
• MFCD00242905
• J-001464
• MELITRACEN HYDROCHLORIDE [MI]
• WLN: L C666 BY IHJ BU3N1&1 I1 I1 &GH
• 9-(3-Dimethylaminopropylidene)-10,10-dimethyl-9,10-dihydroanthracene hydrochloride
• 1-Propanamine, 3-(10,10-dimethyl-9(10H)-anthracenylidene)-N,N-dimethyl-, hydrochloride
• MELITRACEN HYDROCHLORIDE [USAN]
• Dixeran; Melixeran; U 24973A
• CHEMBL2107109
• DA-75405
• SBI-0654175.0001
• RADLXCPDUXFGFF-UHFFFAOYSA-N
• delta9(10H),gamma-Anthracenepropylamine, N,N,10,10-tetramethyl-, hydrochloride (8CI)
• HY-108256R
• N,N,10,10-TETRAMETHYL-DELTA(SUP 9(10H))(SUP,GAMMA)-ANTHRACENEPROPYLAMINE HYDROCHLORIDE
• Melitracen (hydrochloride) (Standard)
• MELITRACEN HYDROCHLORIDE (MART.)
• FD71923
• N,N,10,10-TETRAMETHYL-.DELTA.(SUP 9(10H))(SUP,.GAMMA.)-ANTHRACENEPROPYLAMINE HYDROCHLORIDE
• Melitracen hydrochloride

• MDL： MFCD00242905
• Inchi： 1S/C21H25N.ClH/c1-21(2)19-13-7-5-10-17(19)16(12-9-15-22(3)4)18-11-6-8-14-20(18)21;/h5-8,10-14H,9,15H2,1-4H3;1H
• InChI Key： RADLXCPDUXFGFF-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)CC/C=C1/C2C=CC=CC=2C(C)(C)C2C=CC=CC=2/1

Computed Properties

• Exact Mass: 327.17500
• Monoisotopic Mass: 291.1987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.046
• Melting Point: 245-248°C
• Boiling Point: 399.1 °C at 760 mmHg
• Flash Point: 174.4 °C
• Refractive Index: 1.607
• PSA: 3.24000
• LogP: 5.51130

Melitracen hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Melitracen hydrochloride

Comprehensive Overview of Melitracen hydrochloride (CAS No. 10563-70-9): Mechanism, Applications, and Modern Research Insights

Melitracen hydrochloride (CAS No. 10563-70-9) is a well-known tricyclic antidepressant (TCA) with a unique pharmacological profile. As a derivative of dibenzocycloheptadiene, it combines noradrenergic and dopaminergic reuptake inhibition with mild sedative properties. This dual action makes it particularly effective in managing conditions like mild to moderate depression, anxiety disorders, and psychosomatic symptoms. The compound’s hydrochloride salt form enhances its solubility and bioavailability, ensuring consistent therapeutic outcomes.

In recent years, Melitracen HCl has garnered attention for its potential off-label uses, including neuropathic pain management and cognitive enhancement in elderly patients. Researchers are exploring its role in modulating synaptic plasticity, a hot topic in neuroscience linked to neurodegenerative diseases like Alzheimer’s. This aligns with growing public interest in mental health optimization and brain-boosting supplements, as evidenced by trending searches on platforms like Google Scholar and PubMed.

The synthesis of Melitracen hydrochloride involves a multi-step process, starting with the condensation of anthracene derivatives. Its CAS registry number (10563-70-9) ensures precise identification in chemical databases, critical for regulatory compliance and patent applications. Unlike older TCAs, it exhibits a favorable side-effect profile, with lower incidences of anticholinergic effects—a key concern for patients seeking long-term antidepressant therapy.

Clinically, Melitracen HCl is often combined with flupentixol (e.g., in Deanxit) to synergize its antidepressant and anxiolytic effects. Such combinations are frequently discussed in forums addressing treatment-resistant depression, a recurring search term among healthcare professionals. Studies also highlight its rapid onset of action (within 1–2 weeks), making it a viable option for patients prioritizing fast-acting mood stabilizers.

From a pharmacological perspective, Melitracen hydrochloride inhibits the reuptake of norepinephrine and dopamine, distinguishing it from SSRIs. This mechanism is increasingly relevant amid debates about personalized psychiatry and biomarker-guided therapy. Its affinity for dopamine receptors has sparked interest in its potential adjunctive role in attention deficit disorders, though further clinical trials are warranted.

Quality control of CAS 10563-70-9 involves HPLC and spectroscopic methods to ensure purity >98%, a standard demanded by pharmacopeias. The compound’s stability under ambient conditions contributes to its global use, particularly in regions with limited cold-chain infrastructure—a practical advantage highlighted in global health equity discussions.

Emerging trends show that Melitracen HCl is being studied for its anti-inflammatory properties via cytokine modulation, connecting it to the broader neuro-immunology field. This interdisciplinary approach resonates with current searches on gut-brain axis and psychoneuroimmunology, demonstrating the compound’s expanding scientific relevance.

In summary, Melitracen hydrochloride (CAS No. 10563-70-9) remains a versatile therapeutic agent with evolving applications. Its balanced efficacy and safety profile position it as a compelling subject for both clinical practice and cutting-edge research, addressing contemporary needs in mental healthcare innovation.